5-nitro-1-pyrimidin-2-yl-2,3-dihydro-1H-indole

• Molecular Formula: C12H10N4O2
• Molecular Weight: 242.23 g/mol
• IUPAC Name: 5-nitro-1-pyrimidin-2-yl-2,3-dihydroindole
• InChI: InChI=1S/C12H10N4O2/c17-16(18)10-2-3-11-9(8-10)4-7-15(11)12-13-5-1-6-14-12/h1-3,5-6,8H,4,7H2
• InChI Key: IAMXBQMQNRGTTH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C2=C1C=C(C=C2)[N+](=O)[O-])C3=NC=CC=N3

Description

5-nitro-1-pyrimidin-2-yl-2,3-dihydro-1H-indole is a useful research compound. Its molecular formula is C12H10N4O2 and its molecular weight is 242.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

300 mg 5-nitro-2,3-dihydro-1H-indole are dissolved in 4 ml N-methyl-pyrrolidine. 80 mg NaH (60% suspension in mineral oil) are added and the mixture is stirred for 15 minutes at ambient temperature. Then 380 mg of 2-bromopyrimidine are added and the mixture is then heated to 60° C. for 3 hours. It is then diluted with diethyl ether and washed with dilute citric acid solution and saturated sodium chloride solution. After drying with magnesium sulphate the solvents are eliminated in vacuo.